4-chloro-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide

• IUPAC Name: 4-chloro-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]benzamide
• InChI: InChI=1S/C17H16ClNO2/c18-15-7-5-12(6-8-15)16(20)19-11-17(21)9-13-3-1-2-4-14(13)10-17/h1-8,21H,9-11H2,(H,19,20)
• InChI Key: DDVQXTBNWIRFLJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CC1(CNC(=O)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C17H16ClNO2
• Molecular Weight: 301.8 g/mol

Description

The compound is a benzamide derivative with a 2,3-dihydro-1H-inden-2-yl group attached to the nitrogen atom of the amide group. Benzamides are a class of compounds containing a benzene ring attached to an amide group. The 2,3-dihydro-1H-inden-2-yl group is a bicyclic structure consisting of a benzene ring fused to a cyclopentane.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring attached to an amide group, which is in turn attached to a 2,3-dihydro-1H-inden-2-yl group. The presence of the benzene ring suggests that the compound may exhibit aromaticity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzene ring could contribute to its stability and the amide group could influence its solubility in water.

Scientific Research Applications

Anticancer Properties

• Research : Scientists have explored its effects on cancer cell lines, studying its cytotoxicity, apoptosis induction, and inhibition of tumor growth. .

Anti-Inflammatory Activity

• Studies : Researchers have evaluated the compound’s anti-inflammatory effects using animal models and cell-based assays. .

Neuroprotective Potential

• .

Antimicrobial Properties

• Investigations : Researchers have examined its antibacterial and antifungal activities. .

Enzyme Inhibition

• .

Fluorescent Probe Development

• Recent Work : Researchers have modified this compound to create near-infrared fluorescent probes. .

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment .

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities . The specific interactions and changes would depend on the exact nature of the target and the structure of the derivative.

Biochemical Pathways

Indole derivatives are known to affect a wide range of pathways due to their broad-spectrum biological activities . These can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Result of Action

Given the wide range of biological activities of indole derivatives, the effects could be diverse depending on the specific target and pathway involved .

Future Directions

Future research could explore the synthesis methods, reactions, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals.